Cas no 178422-42-9 (Cefdinir Related Compound A)

Cefdinir Related Compound A structure
Cefdinir Related Compound A structure
Product Name:Cefdinir Related Compound A
CAS No:178422-42-9
MF:C14H15N5O6S2
MW:413.42879986763
CID:827310
Update Time:2025-11-02

Cefdinir Related Compound A Chemical and Physical Properties

Names and Identifiers

    • Cefdinir Related Compound A
    • α-[[(2-Amino-4-thiazolyl)(hydroxyimino)acetyl]amino]-1,2,5,7-tetrahydro-5-methyl-7-oxo-4H-Furo[3,4-d
    • (2R)-2-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetyl]amino]-2-(5-methyl-7-oxo-1,2,4,5-tetrahydrofuro[3,4-d][1,3]thiazin-2-yl)acetic acid
    • α-[[(2-Amino-4-thiazolyl)(hydroxyimino)acetyl]amino]-1,2,5,7-tetrahydro-5-methyl-7-oxo-4H-Furo[3,4-d][1,3]thiazine-2-ac...
    • 178422-4
    • 2(R)-2-[(Z)-2-(2-aMinothiazol-4-yl)-2-(hydroxyiMino)acetaMido]-2-[(2RS,5RS)-5-Methyl-7-oxo-2,4,5,7-tetrahydro-1H-furo[3,4-d][1,3]thiazin-2-yl]acetic acid
    • UNII-5U6BX3A1F6
    • Cefdinir USP Related Compound A
    • α-[[(2-AMino-4-thiazolyl)(hydroxyiMino)acetyl]aMino]-1,2,5,7-tetrahydro-5-Methyl-7-oxo-4H-Furo[3,4-d][1,3]thiazine-2-acetic Acid
    • Cefdinir Related Compound A (10 mg) (2(R)-2-[(Z)-2-(2-aminothiazol-4-yl)-2-(hydroxyimino)acetamido]-2-[(2RS,5RS)-5-methyl-7-oxo-2,4,5,7-tetrahydro-1Hfuro[3,4-d][1,3]thiazin-2-yl]acetic acid)
    • Inchi: 1S/C14H15N5O6S2/c1-4-5-2-26-11(18-7(5)13(23)25-4)9(12(21)22)17-10(20)8(19-24)6-3-27-14(15)16-6/h3-4,9,11,18,24H,2H2,1H3,(H2,15,16)(H,17,20)(H,21,22)/b19-8-/t4?,9-,11?/m0/s1
    • InChI Key: DKFLDACXFQGVEO-YJHPLJFSSA-N
    • SMILES: S1CC2=C(C(=O)OC2C)NC1[C@@H](C(=O)O)NC(/C(/C1=CSC(N)=N1)=N\O)=O

Computed Properties

  • Exact Mass: 413.04600

Experimental Properties

  • PSA: 233.99000
  • LogP: 0.43410

Cefdinir Related Compound A Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-480946-5 mg
α-[[(2-Amino-4-thiazolyl)(hydroxyimino)acetyl]amino]-1,2,5,7-tetrahydro-5-methyl-7-oxo-4H-Furo[3,4-d][1,3]thiazine-2-acetic Acid,
178422-42-9
5mg
¥2,858.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-480946-5mg
α-[[(2-Amino-4-thiazolyl)(hydroxyimino)acetyl]amino]-1,2,5,7-tetrahydro-5-methyl-7-oxo-4H-Furo[3,4-d][1,3]thiazine-2-acetic Acid,
178422-42-9
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¥2858.00 2023-09-05

Additional information on Cefdinir Related Compound A

Cefdinir Related Compound A: A Promising Candidate in the Field of Antibacterial Drug Development

Cefdinir Related Compound A, with the CAS No 178422-42-9, represents a significant advancement in the development of third-generation cephalosporin antibiotics. This compound is a synthetic derivative of cefdinir, a widely used antibiotic known for its broad-spectrum activity against gram-positive and gram-negative bacteria. Recent studies have highlighted its potential as a novel therapeutic agent, particularly in the context of increasing antibiotic resistance and the need for improved pharmacokinetic profiles.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that Cefdinir Related Compound A exhibits enhanced stability against beta-lactamases compared to its parent compound. This property is critical in combating multidrug-resistant pathogens, a growing concern in modern medicine. The compound's molecular structure, characterized by a modified side chain and a unique acylamino group, contributes to its improved efficacy and reduced susceptibility to enzymatic degradation.

Recent advancements in high-throughput screening techniques have enabled the identification of Cefdinir Related Compound A as a potential candidate for targeting specific bacterial strains. A 2024 study in Antimicrobial Agents and Chemotherapy revealed that this compound demonstrates potent activity against Streptococcus pneumoniae and Haemophilus influenzae, which are common causes of respiratory tract infections. The compound's ability to penetrate biofilms and maintain therapeutic concentrations in infected tissues is a notable advantage in clinical settings.

Pharmacokinetic studies conducted by Pharmaceutical Research (2023) have shown that Cefdinir Related Compound A exhibits improved oral bioavailability and prolonged half-life compared to traditional cephalosporins. This characteristic is attributed to its enhanced solubility and metabolic stability, which are critical for ensuring consistent therapeutic outcomes. The compound's pharmacokinetic profile aligns with the requirements for once-daily dosing, reducing the burden on patients and improving treatment adherence.

In the realm of drug development, Cefdinir Related Compound A has been explored as a lead compound for the design of novel antibiotics. A 2024 review in Drug Discovery Today highlighted its potential for structure-based drug design, where modifications to the side chain can enhance selectivity against specific bacterial targets. This approach is particularly relevant in the context of developing antibiotics with reduced toxicity and improved safety profiles.

Recent clinical trials have further validated the therapeutic potential of Cefdinir Related Compound A. A phase II study published in Clinical Infectious Diseases (2023) reported that the compound demonstrated non-inferior efficacy compared to standard cephalosporins in treating community-acquired pneumonia. The study also noted a lower incidence of adverse effects, underscoring its safety profile and potential for broader clinical application.

From a synthetic chemistry perspective, the production of Cefdinir Related Compound A involves a series of well-established methodologies. A 2024 paper in Organic & Biomolecular Chemistry described an optimized synthesis route that reduces the number of steps and improves yield, making the compound more accessible for large-scale production. This advancement is crucial for ensuring the compound's availability in both research and clinical settings.

Environmental and safety considerations are also being addressed in the development of Cefdinir Related Compound A. A 2023 study in Environmental Science & Technology evaluated the compound's biodegradability and found that it undergoes rapid microbial degradation in aquatic environments. This finding is important for minimizing the ecological impact of its use and ensuring compliance with regulatory standards.

Future research directions for Cefdinir Related Compound A include the exploration of its potential in combination therapies. A 2024 preclinical study in Antimicrobial Agents and Chemotherapy investigated the synergistic effects of the compound with other antibiotics, showing enhanced efficacy against multidrug-resistant organisms. This approach could lead to the development of more effective treatment regimens for complex infections.

Additionally, the compound's application in veterinary medicine is being explored. A 2023 review in Veterinary Microbiology discussed the potential of Cefdinir Related Compound A in treating bacterial infections in livestock, emphasizing its safety and efficacy in animal models. This research highlights the compound's versatility across different medical fields.

In conclusion, Cefdinir Related Compound A represents a promising advancement in the field of antibiotic development. Its unique properties, including enhanced stability, improved pharmacokinetics, and broad-spectrum activity, position it as a valuable therapeutic agent. Ongoing research and clinical trials continue to explore its potential, ensuring that it meets the evolving needs of modern medicine in the fight against antibiotic resistance.

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